7-(pyridin-2-yl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-pyridin-2-yl-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C13H8N6O/c20-12-9-7-15-13-16-8-17-19(13)10(9)4-6-18(12)11-3-1-2-5-14-11/h1-8H
• InChI Key: MBWIDXKXOGEGMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)N2C=CC3=C(C2=O)C=NC4=NC=NN34
• Molecular Formula: C13H8N6O
• Molecular Weight: 264.24 g/mol

Description

This compound belongs to the pyrido-triazolo-pyrimidinone class, characterized by a fused tricyclic core: a pyridine ring fused with a triazolo-pyrimidinone scaffold. The substituent at the 7-position is a pyridin-2-yl group, which introduces distinct electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(pyridin-2-yl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one typically involves multi-step reactions starting from readily available precursors. One common method involves the cyclization of pyridine derivatives with triazole intermediates. For instance, the Dimroth rearrangement of [1,2,4]triazolo[3,4-a]pyridine is an effective method for producing [1,2,4]triazolo[1,5-a]pyridine with acceptor substituents in the pyridine ring .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow synthesis and automated reaction monitoring can be employed to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

7-(pyridin-2-yl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like m-chloroperoxybenzoic acid (mCPBA).

Reduction: Reduction reactions can be performed using agents such as sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions are common, where the pyridine ring can be functionalized with different substituents.

Common Reagents and Conditions

Oxidation: mCPBA in dichloromethane (DCM) at room temperature.

Reduction: NaBH4 in ethanol at 0°C.

Substitution: Trimethylsilyl cyanide (TMSCN) in the presence of a base like sodium ethoxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation with mCPBA can yield pyridine N-oxides, while nucleophilic substitution can introduce various functional groups onto the pyridine ring.

Scientific Research Applications

7-(pyridin-2-yl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Acts as a ligand for various biological receptors, aiding in the study of receptor-ligand interactions.

Medicine: Investigated for its potential as an anti-cancer agent due to its ability to inhibit specific enzymes like CDK2.

Industry: Utilized in the development of fluorescent probes for diagnostic applications.

Mechanism of Action

The mechanism of action of 7-(pyridin-2-yl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one involves its interaction with molecular targets such as adenosine receptors and cyclin-dependent kinases (CDKs). Computational studies have shown that this compound can bind to the active sites of these targets, inhibiting their activity and thereby exerting its biological effects .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Variations at the 7-Position

7-Cyclohexyl Analogue ()

The cyclohexyl-substituted analogue (945158-38-3) replaces the pyridin-2-yl group with a cyclohexyl moiety. Cyclohexyl groups are often used to improve metabolic stability compared to aromatic substituents .

7-(4-Nitrophenyl) and 7-[2-(Trifluoromethyl)phenyl] Derivatives ()

• 7-(4-Nitrophenyl): The nitro group introduces strong electron-withdrawing effects, which may enhance reactivity in electrophilic aromatic substitution.
• 7-[2-(Trifluoromethyl)phenyl] : The CF₃ group enhances lipophilicity and metabolic resistance. Such derivatives are common in agrochemicals and pharmaceuticals due to their stability .

Core Ring System Modifications

Thieno-Fused Analogues ()

Compound 5 (2-([1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-3-methyl-7-phenylthieno[2,3-b]pyridin-4(7H)-one) replaces the pyrido ring with a thieno[2,3-b]pyridine system. Thieno-fused systems often exhibit red-shifted UV absorption, useful in photophysical applications .

Dihydropyrazolo[1,5-a]pyrimidines ()

Dihydro derivatives (e.g., compound 4n) lack full aromaticity in the pyrimidine ring, increasing conformational flexibility. The trifluoromethylphenyl substituent at position 5 enhances electron-deficient character, favoring interactions with electron-rich biological targets .

Functional Group Additions

Hydroxyphenyl and Methyl Substituents ()

Compound 13 (3-(2-hydroxyphenyl)-7-methyl-1-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-5(1H)-one) incorporates a hydroxyl group, improving aqueous solubility (logP ~2.8) via hydrogen bonding.

Amino and Furan Substituents ()

Compound 3 (7-amino-8-methyl-5-(5-methylfuran-2-yl)pyrimido[5,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one) features an amino group, enabling hydrogen bond donation, and a furan ring, which contributes to π-orbital conjugation. Such modifications are advantageous in kinase inhibitor design .

Comparative Data Table

Compound Name / ID	Core Structure	Substituents (Positions)	Molecular Weight (g/mol)	Key Properties	Reference
Target Compound	Pyrido-triazolo-pyrimidinone	7-(pyridin-2-yl)	294.26*	Moderate logP, aromatic π-stacking	N/A
7-Cyclohexyl Analogue (945158-38-3)	Pyrido-triazolo-pyrimidinone	7-cyclohexyl, 2-(pyridin-3-yl)	346.41	High lipophilicity, improved stability
7-(4-Nitrophenyl) (Y021-7251)	Pyrido-triazolo-pyrimidinone	7-(4-nitrophenyl)	308.25	Electron-deficient, reactive
Thieno-Fused Compound 5	Thieno-triazolo-pyrimidinone	7-phenyl, 3-methyl	413.45	Sulfur-mediated interactions, UV-active
Dihydro Compound 4n	Dihydropyrazolo-pyrimidinone	5-(CF₃-phenyl), 2-azophenyl	416.36	Flexible, electron-deficient

*Calculated based on C₁₄H₁₀N₆O.

Research Implications

• Medicinal Chemistry : The pyridin-2-yl group in the target compound balances lipophilicity and hydrogen bonding, making it suitable for central nervous system (CNS) targets. In contrast, cyclohexyl or CF₃-substituted analogues may excel in peripheral tissue targeting .
• Agrochemicals: Thieno-fused and nitro-substituted derivatives show promise as herbicides or fungicides, leveraging their stability and reactivity .